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Compound of Interest

Compound Name: Dendrogenin A

Cat. No.: B1240877 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Dendrogenin A (DDA), a steroidal alkaloid with potential applications in cancer and

neurological research.[1][2][3] Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties of Dendrogenin A
A comprehensive understanding of the chemical and physical properties of a compound is

fundamental to its safe handling and disposal. Dendrogenin A is a solid at room temperature

and its key identifiers and properties are summarized below.[4][5]

Property Value

CAS Number 1191043-85-2[4][5][6]

Molecular Formula C₃₂H₅₅N₃O₂[4][5][6]

Molecular Weight 513.8 g/mol [4][5][6]

Appearance Solid[4]

Synonyms
DDA, (3β,5α,6β)-6-[[2-(1H-imidazol-5-

yl)ethyl]amino]-cholestane-3,5-diol[4][6]
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According to available safety data sheets, Dendrogenin A is not classified as a hazardous

substance or mixture.[6] However, as with any laboratory chemical, appropriate safety

measures should always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use impervious gloves.

Body Protection: Wear a lab coat.

Handling:

Avoid inhalation of dust or aerosols.[6]

Prevent contact with skin and eyes.[6]

Use in a well-ventilated area.[6]

Step-by-Step Disposal Procedures
The following procedures are recommended for the disposal of Dendrogenin A. These are

general guidelines and should be adapted to comply with local, state, and federal regulations.

1. Unused or Expired Dendrogenin A (Solid Form):

Waste Characterization: Although not classified as hazardous, it is prudent to treat all

chemical waste with caution.

Containment: Collect the solid waste in a clearly labeled, sealed container. The label should

include the chemical name ("Dendrogenin A") and the amount.

Disposal: Dispose of the container through your institution's chemical waste disposal

program. Do not mix with other chemical waste unless explicitly permitted by your

environmental health and safety (EHS) office.

2. Contaminated Labware and Debris (e.g., gloves, pipette tips, vials):
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Segregation: Separate contaminated solid waste from non-contaminated waste.

Containment: Place all contaminated items in a designated, labeled waste bag or container.

Disposal: Dispose of as chemical waste through your institution's EHS-approved waste

stream.

3. Dendrogenin A Solutions:

Solvent Consideration: The disposal method for solutions will primarily depend on the solvent

used (e.g., DMF, DMSO, Ethanol)[4]. The solvent is often the more hazardous component.

Aqueous Solutions: If dissolved in a non-hazardous aqueous buffer, consult your local

regulations. Small quantities may be permissible for drain disposal with copious amounts of

water, but this must be verified with your institution's EHS.

Organic Solvent Solutions: Solutions of Dendrogenin A in organic solvents must be

collected in a designated, labeled hazardous waste container for organic solvents. Never

dispose of organic solvents down the drain.

4. Spill Management:

Small Spills (Solid):

Wear appropriate PPE.

Gently sweep or scoop the solid material to avoid creating dust.

Place the spilled material and any contaminated cleaning materials into a labeled

container for chemical waste disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

Small Spills (Solution):

Wear appropriate PPE.
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Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

absorbent pads).

Collect the absorbent material and any contaminated items into a sealed, labeled

container for chemical waste disposal.

Ventilate the area and wash the spill site once the cleanup is complete.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dendrogenin A waste.
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Caption: Decision tree for Dendrogenin A waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26179999/
https://pubmed.ncbi.nlm.nih.gov/26179999/
https://www.researchgate.net/publication/280119594_Dendrogenin_A_A_Mammalian_Metabolite_of_Cholesterol_with_Tumor_Suppressor_and_Neurostimulating_Properties
https://www.researchgate.net/profile/Marc-Poirot-2/publication/280119594_Dendrogenin_A_A_Mammalian_Metabolite_of_Cholesterol_with_Tumor_Suppressor_and_Neurostimulating_Properties/links/5657025508aeafc2aac0b18a/Dendrogenin-A-A-Mammalian-Metabolite-of-Cholesterol-with-Tumor-Suppressor-and-Neurostimulating-Properties.pdf
https://www.caymanchem.com/product/37975/dendrogenin-a
https://pubchem.ncbi.nlm.nih.gov/compound/Dendrogenin-A
https://file.medchemexpress.com/batch_PDF/HY-149132/Dendrogenin-A-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1240877#dendrogenin-a-proper-disposal-procedures
https://www.benchchem.com/product/b1240877#dendrogenin-a-proper-disposal-procedures
https://www.benchchem.com/product/b1240877#dendrogenin-a-proper-disposal-procedures
https://www.benchchem.com/product/b1240877#dendrogenin-a-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1240877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

